2-(2-Hydrazino-2-oxoethyl)-4-methyl-N-(3-methylbenzyl)-1,3-thiazole-5-carboxamide

• IUPAC Name: 2-(2-hydrazinyl-2-oxoethyl)-4-methyl-N-[(3-methylphenyl)methyl]-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C15H18N4O2S/c1-9-4-3-5-11(6-9)8-17-15(21)14-10(2)18-13(22-14)7-12(20)19-16/h3-6H,7-8,16H2,1-2H3,(H,17,21)(H,19,20)
• InChI Key: XWEADHSBURFLND-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CNC(=O)C2=C(N=C(S2)CC(=O)NN)C
• Molecular Formula: C15H18N4O2S
• Molecular Weight: 318.4 g/mol

Description

2-(2-Hydrazino-2-oxoethyl)-4-methyl-N-(3-methylbenzyl)-1,3-thiazole-5-carboxamide is a useful research compound. Its molecular formula is C15H18N4O2S and its molecular weight is 318.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The compound is related to thiazole derivatives, which are notable for their diverse applications in scientific research. For instance, a study by Haroon et al. (2019) focused on the synthesis and characterization of related thiazole derivatives, employing spectroscopic techniques and DFT-based studies. These compounds exhibited significant nonlinear optical (NLO) properties and were found to be important for technological applications (Haroon et al., 2019).

Antitumor Potential

Another significant area of research is the antitumor activity of thiazole derivatives. For example, the synthesis of certain imidazotetrazines, which are chemically related to the compound , has been explored for their broad-spectrum antitumor properties (Stevens et al., 1984).

Chemical Reactivity and Applications

The chemical reactivity of thiazole and hydrazine derivatives has also been studied extensively. Ongania (1981) investigated the condensation reactions involving 2-hydrazino-2-thiazoline, demonstrating the compound’s versatility in chemical synthesis (Ongania, 1981).

Pharmacological Activities

A study by Abdel-Wahab et al. (2008) revealed that certain thiazole derivatives possess antihypertensive α-blocking activity. These findings suggest potential pharmacological applications for thiazole-hydrazine compounds in the treatment of hypertension (Abdel-Wahab et al., 2008).

Structural Analysis

The crystal structures of certain thiazole derivatives were analyzed by Wouters et al. (2002), providing insights into their molecular configurations and potential implications for their reactivity and applications (Wouters et al., 2002).

Explosives and Propellants

In the field of explosives, Fendt et al. (2011) explored nitrogen-rich salts of 2-methyl-5-nitraminotetrazole, a compound related to the hydrazine-thiazole class. These compounds were evaluated for use as secondary explosives with low sensitivities (Fendt et al., 2011).

Antimicrobial and Anticancer Properties

Al-Mutabagani et al. (2021) synthesized thiazole derivatives and investigated their potential antimicrobial and anticancer properties. This study highlights the relevance of such compounds in medical research (Al-Mutabagani et al., 2021).